Cas no 446270-06-0 ((isoquinolin-1-yl)(phenyl)methyl 4-methylbenzoate)

• Product name: (isoquinolin-1-yl)(phenyl)methyl 4-methylbenzoate
• CAS No: 446270-06-0
• MF: C₂₄H₁₉NO₂
• MW: 353.413166284561
• CID: 5026353

(isoquinolin-1-yl)(phenyl)methyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1-isoquinolinyl(phenyl)methyl 4-methylbenzoate
• isoquinolin-1-yl(phenyl)methyl 4-methylbenzoate
• isoquinolylphenylmethyl 4-methylbenzoate
• ChemDiv3_007109
• Oprea1_269336
• Oprea1_557352
• HMS1493D03
• STL487157
• IDI1_025019
• ST50037685
• (isoquinolin-1-yl)(phenyl)methyl 4-methylbenzoate
• Z56842910

• Inchi： 1S/C24H19NO2/c1-17-11-13-20(14-12-17)24(26)27-23(19-8-3-2-4-9-19)22-21-10-6-5-7-18(21)15-16-25-22/h2-16,23H,1H3
• InChI Key： FNFNBTULDTWBIW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)C(C1C=CC=CC=1)C1C2C=CC=CC=2C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 479
• XLogP3: 5.5
• Topological Polar Surface Area: 39.2

Additional information on (isoquinolin-1-yl)(phenyl)methyl 4-methylbenzoate

Introduction to (isoquinolin-1-yl)(phenyl)methyl 4-methylbenzoate (CAS No. 446270-06-0)

The compound (isoquinolin-1-yl)(phenyl)methyl 4-methylbenzoate (CAS No. 446270-06-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, material synthesis, and advanced chemical research. The isoquinolinyl group and the phenylmethyl moiety contribute to its distinctive chemical properties, making it a valuable molecule for both academic and industrial purposes.

Recent studies have highlighted the importance of (isoquinolin-1-yl)(phenyl)methyl 4-methylbenzoate in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer drug design. The benzoate ester group within its structure has been shown to enhance bioavailability and stability, making it an attractive candidate for drug delivery systems.

In terms of synthesis, the compound is typically derived from a multi-step process involving nucleophilic substitution and esterification reactions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound. Recent advancements in green chemistry have also led to the development of more sustainable methods for its production, aligning with global efforts to reduce environmental impact.

The structural integrity of (isoquinolin-1-yl)(phenyl)methyl 4-methylbenzoate makes it an ideal candidate for exploring supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions has been leveraged in the creation of self-assembled monolayers and nanocomposites. These materials hold promise for applications in electronics, sensors, and energy storage technologies.

Furthermore, the compound's photophysical properties have been extensively studied. Its fluorescence characteristics under UV light make it a potential candidate for use in optoelectronic devices and bioimaging applications. Recent research has focused on modifying its structure to enhance its emission efficiency and stability under varying conditions.

In conclusion, (isoquinolin-1-yl)(phenyl)methyl 4-methylbenzoate (CAS No. 446270-06-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methodologies and material science, ensure that this compound will remain a focal point for future research and innovation.